Cas no 2060033-57-8 (6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride)
6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
- 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride
-
- MDL: MFCD30536084
- Inchi: 1S/C9H9N3O2.ClH/c10-3-6-1-2-8-11-7(9(13)14)5-12(8)4-6;/h1-2,4-5H,3,10H2,(H,13,14);1H
- InChI Key: RHUQPFXEBUYTSI-UHFFFAOYSA-N
- SMILES: C(C1N=C2C=CC(CN)=CN2C=1)(=O)O.Cl
6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-349339-0.05g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 0.05g |
$266.0 | 2025-03-18 | |
| Enamine | EN300-349339-0.1g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 0.1g |
$396.0 | 2025-03-18 | |
| Enamine | EN300-349339-0.25g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 0.25g |
$567.0 | 2025-03-18 | |
| Enamine | EN300-349339-0.5g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 0.5g |
$891.0 | 2025-03-18 | |
| Enamine | EN300-349339-1.0g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 1.0g |
$1142.0 | 2025-03-18 | |
| Enamine | EN300-349339-2.5g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 2.5g |
$2240.0 | 2025-03-18 | |
| Enamine | EN300-349339-5.0g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 5.0g |
$3313.0 | 2025-03-18 | |
| Enamine | EN300-349339-10.0g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95.0% | 10.0g |
$4914.0 | 2025-03-18 | |
| Enamine | EN300-349339-1g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95% | 1g |
$1142.0 | 2023-09-03 | |
| Enamine | EN300-349339-5g |
6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
2060033-57-8 | 95% | 5g |
$3313.0 | 2023-09-03 |
6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride
Introduction to 6-(Aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic Acid Hydrochloride (CAS No. 2060033-57-8)
6-(Aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2060033-57-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride makes it a promising candidate for various therapeutic applications.
The chemical structure of 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride consists of an imidazopyridine core with an aminomethyl group attached to the 6-position and a carboxylic acid group at the 2-position. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. The imidazopyridine scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels.
Recent studies have highlighted the potential of 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has shown promising antiviral activity against several viruses, including influenza and herpes simplex virus (HSV). A study published in Antiviral Research reported that this compound effectively inhibits viral replication by interfering with viral entry and assembly processes. These findings suggest that 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride could be developed as a broad-spectrum antiviral agent.
The anticancer potential of 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings indicate that 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride could be a valuable addition to the arsenal of anticancer drugs.
The pharmacokinetic properties of 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride have been extensively studied to assess its suitability for clinical development. Preclinical data show that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicity studies have demonstrated that 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is well-tolerated at therapeutic doses with no significant adverse effects observed.
Clinical trials are currently underway to evaluate the safety and efficacy of 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride in various therapeutic indications. Phase I trials have shown promising results in terms of safety and pharmacokinetics. Phase II trials are planned to further investigate its efficacy in specific disease conditions such as rheumatoid arthritis and cancer.
In conclusion, 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2060033-57-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.
2060033-57-8 (6-(aminomethyl)imidazo1,2-apyridine-2-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)